Cas no 66952-53-2 (4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate)

• Product Name: 4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate
• CAS No: 66952-53-2
• MF: C₁₁H₁₅NO₄S₂
• MW: 289.371100664139
• CID: 2796710
• PubChem ID: 13909779
• Update Time: 2025-04-21

4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 66952-53-2
• DTXSID90552361
• 4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate

• Inchi： 1S/C11H15NO4S2/c1-3-8-12-11(13)17-10-6-4-9(5-7-10)16-18(2,14)15/h4-7H,3,8H2,1-2H3,(H,12,13)
• InChI Key： ILAYGUPYICICJP-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1C=CC(=CC=1)SC(NCCC)=O

Computed Properties

• Exact Mass: 289.04425031Da
• Monoisotopic Mass: 289.04425031Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106Ų